Cas no 1805661-53-3 (Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate
• CAS No: 1805661-53-3
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4958273
• Update Time: 2025-10-28

Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)7-4-3-6(5-15)8(9(7)14)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： WRDHUAXBEVNGOH-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate

Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate (CAS No. 1805661-53-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate, identified by its unique Chemical Abstracts Service (CAS) number 1805661-53-3, represents a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its benzoate ester group and the presence of multiple functional groups, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the cyano (-CN) and difluoromethyl (-CF₂) substituents, alongside the iodine atom at the 2-position, make it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The benzoate moiety in Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate contributes to its solubility and reactivity, enabling its incorporation into complex molecular frameworks through ester-based reactions. The cyano group serves as a versatile handle for further functionalization, often employed in transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. The difluoromethyl group is another critical feature, known for its ability to modulate metabolic stability and binding affinity at biological targets. Its incorporation into drug candidates can enhance lipophilicity and resistance to enzymatic degradation.

The iodine substituent at the 2-position of the benzoate ring provides a reactive site for palladium-catalyzed reactions, including Sonogashira coupling and Buchwald-Hartwig amination. These transformations allow for the introduction of diverse aryl or heteroaryl groups, expanding the structural diversity of derivatives derived from Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate. Such modifications are essential in optimizing drug-like properties, such as solubility, permeability, and target engagement. Recent advancements in synthetic methodologies have further highlighted the compound's potential, particularly in flow chemistry approaches that enhance reaction efficiency and scalability.

In contemporary pharmaceutical research, Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate has been utilized in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in synthesizing compounds with anti-inflammatory and antiviral properties. The cyano group can be transformed into amides or carboxamides through hydrolysis or amidation reactions, yielding molecules with enhanced bioavailability and target specificity. Additionally, the difluoromethyl group has been strategically incorporated into kinase inhibitors and other enzyme-targeted drugs to improve pharmacokinetic profiles.

The compound's applicability extends beyond oncology; it has been explored in the synthesis of agents targeting neurological disorders. Researchers have leveraged its structural framework to develop ligands for G-protein coupled receptors (GPCRs), a major class of drug targets involved in numerous physiological processes. The ability to introduce diverse aryl moieties via palladium-catalyzed reactions allows for fine-tuning of receptor binding affinities and selectivity. Furthermore, recent studies have investigated its use in generating protease inhibitors, where the benzoate ester can be cleaved to form carboxylic acids that engage with active sites of target enzymes.

The growing interest in fluorinated compounds has positioned Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate as a cornerstone intermediate in fluorine chemistry. The presence of two fluorine atoms enhances metabolic stability by reducing susceptibility to oxidative degradation and improves cell membrane permeability due to increased lipophilicity. This has led to its adoption in designing next-generation antiviral and antibacterial agents where fluorine substitution plays a critical role in drug efficacy. Moreover, computational studies have highlighted its potential as a scaffold for virtual screening campaigns aimed at identifying novel bioactive scaffolds with optimized pharmacokinetic properties.

The synthetic versatility of Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate is further underscored by its utility in constructing heterocyclic systems. Functionalization strategies involving reductive amination or cycloaddition reactions have enabled the generation of nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. These transformations often proceed with high regioselectivity due to the electron-withdrawing nature of the cyano and difluoromethyl groups adjacent to the iodine substituent. Such attributes make it an indispensable tool for medicinal chemists seeking to explore new chemical spaces for drug discovery.

Recent innovations in synthetic organic chemistry have also expanded the utility of this compound through transition-metal-free methods. For example, photoredox catalysis has been employed to achieve selective functionalization without reliance on heavy metal catalysts, aligning with green chemistry principles. Such approaches not only enhance reaction efficiency but also reduce environmental impact by minimizing hazardous waste generation. The adaptability of Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate under these conditions underscores its versatility as an intermediate platform.

The compound's role as a precursor for biologically active molecules is further exemplified by its incorporation into peptidomimetics designed to mimic natural peptide scaffolds while improving pharmacological properties such as oral bioavailability and target specificity. By leveraging cross-coupling reactions facilitated by the iodine atom followed by amide bond formation between protected amino acid derivatives or other heterocyclic units derived from this intermediate, researchers can generate complex molecular architectures with tailored biological activities.

In conclusion, Ethyl 4-cyano-3-difluoromethyl-2-iodobenzoate (CAS No. 1805661-53-3) stands as a pivotal intermediate in modern pharmaceutical synthesis due to its structural versatility and functional group compatibility with diverse synthetic transformations. Its applications span across multiple therapeutic areas including oncology, neurology, anti-infectives, and cardiovascular diseases underscored by recent advancements leveraging cutting-edge synthetic methodologies such as flow chemistry and transition-metal-free catalysis while adhering to sustainable chemistry principles aimed at reducing environmental impact during drug development processes.